Cas no 2411200-96-7 (2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide)

• Product Name: 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide
• CAS No: 2411200-96-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5416105
• PubChem ID: 146108300
• Update Time: 2025-06-07

2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dihydro-1H-isochromen-5-ylmethyl)acetamide
• 2411200-96-7
• 2-chloro-N-[(3,4-dihydro-1H-2-benzopyran-5-yl)methyl]acetamide
• EN300-26587481
• 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide

• Inchi： 1S/C12H14ClNO2/c13-6-12(15)14-7-9-2-1-3-10-8-16-5-4-11(9)10/h1-3H,4-8H2,(H,14,15)
• InChI Key： BLMDBDFJQVPBCZ-UHFFFAOYSA-N
• SMILES： C(NCC1=C2C(=CC=C1)COCC2)(=O)CCl

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.0±45.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Additional information on 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide

Introduction to 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide (CAS No. 2411200-96-7)

2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 2411200-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amides, characterized by its structural framework that integrates a benzopyran moiety with a chlorinated acetamide group. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide consists of a benzopyran ring system, which is a fused heterocycle containing oxygen and carbon atoms, providing a privileged scaffold for biological interactions. The presence of a chloro substituent on the acetamide nitrogen enhances its reactivity, enabling further derivatization and functionalization. This structural feature is particularly advantageous in medicinal chemistry, as it allows for the exploration of diverse pharmacophores and potential drug candidates.

In recent years, there has been growing interest in benzopyran derivatives due to their demonstrated biological efficacy across various therapeutic domains. Specifically, compounds incorporating the benzopyran core have shown promise in modulating inflammatory pathways, inhibiting enzyme activity, and interacting with specific receptor targets. The acetamide moiety further extends the pharmacological potential by serving as a hinge region for binding to biological targets. This dual functionality makes 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide a compelling candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the development of targeted therapies with improved selectivity and reduced side effects. The structural complexity of 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide provides a rich foundation for designing molecules that can selectively interact with disease-specific pathways. For instance, studies have highlighted its potential in inhibiting key enzymes involved in cancer progression and neurodegenerative disorders. The chloro group’s ability to participate in hydrogen bonding and hydrophobic interactions further enhances its binding affinity to biological targets.

The synthesis of 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzopyran ring through cyclization reactions, followed by functionalization at the 5-position with an acetamide group. The introduction of the chloro substituent typically occurs via nucleophilic aromatic substitution or direct chlorination methods. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each synthetic stage.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide to target proteins. These studies provide critical insights into its potential pharmacological activity by predicting how it interacts with biological macromolecules at the atomic level. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to prioritize promising candidates for experimental validation.

In preclinical investigations, 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide has demonstrated encouraging results in cell-based assays and animal models. Notably, its ability to modulate inflammatory cytokine production suggests potential applications in treating chronic inflammatory diseases. Additionally, its interaction with enzymes such as kinases and phosphodiesterases has been explored as a means to develop treatments for metabolic disorders. These findings underscore the compound’s versatility as a pharmacological tool.

The development of novel therapeutic agents relies heavily on understanding their metabolic fate and toxicological profile. Preliminary studies on 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide indicate that it undergoes biotransformation through cytochrome P450-mediated pathways, leading to predictable metabolites. This information is crucial for assessing its safety profile and optimizing dosing regimens in future clinical trials. Furthermore, comparative toxicology studies with structurally related compounds have provided valuable insights into its potential side effects.

The future direction of research on 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-5-yl)methylacetamide is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in synthetic methodologies may enable the generation of libraries of derivatives with enhanced efficacy and selectivity. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and systems biology will be instrumental in unraveling its complex biological interactions.

In conclusion,2-chloro-N-(3,4-dihydro-lH-l-lbenzopyran-S -yI)methylacetamide (CAS No.2411200-l96-l7) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its benzopyran core combined with an acetamide group offers a versatile scaffold for drug development，while its chlorinated substituent enhances reactivity and binding affinity。Ongoing studies continue to uncover its therapeutic potential，making it an exciting prospect for future medical applications.